Cas no 835616-74-5 (Bicyclo[2.2.2]octane-2-carboxylic acid, 3-(1-oxopropyl)-, (2R,3S)-rel-)

• Product Name: Bicyclo[2.2.2]octane-2-carboxylic acid, 3-(1-oxopropyl)-, (2R,3S)-rel-
• CAS No: 835616-74-5
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 669435
• Update Time: 2024-02-03

Bicyclo[2.2.2]octane-2-carboxylic acid, 3-(1-oxopropyl)-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylic acid, 3-(1-oxopropyl)-, (2R,3S)-rel-

• Inchi： 1S/C12H18O3/c1-2-9(13)10-7-3-5-8(6-4-7)11(10)12(14)15/h7-8,10-11H,2-6H2,1H3,(H,14,15)/t7?,8?,10-,11-/m1/s1
• InChI Key： OMTBWJGNODZZOG-PKRIEVTBSA-N
• SMILES： C12CCC(CC1)[C@H](C(=O)CC)[C@@H]2C(O)=O

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 361.9±25.0 °C(Predicted)
• pka: 4.39±0.40(Predicted)